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Introduction

Tributoxy(phenyl)silane (CAS 10581-02-9) is an organosilicon compound characterized by a
phenyl group and three butoxy groups attached to a central silicon atom. This unique structure
imparts a combination of organic and inorganic characteristics, making it a valuable molecule in
materials science and synthetic chemistry. The phenyl group offers thermal stability and
hydrophobicity, while the hydrolyzable butoxy groups provide a reactive pathway for forming
stable siloxane bonds (Si-O-Si). This dual functionality allows Tributoxy(phenyl)silane to act
as a versatile crosslinking agent, surface modifier, and a precursor in the synthesis of
advanced materials.[1][2] This guide provides a comprehensive overview of its core properties,
synthesis, reactivity, applications, and safety considerations, designed to support researchers
and professionals in its effective application.

Physicochemical Properties

A thorough understanding of the physicochemical properties of Tributoxy(phenyl)silane is
essential for its application in research and development. While experimental data for this
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specific compound is limited, the following table summarizes its known and computed
properties.[3][4]

Property Value Source
CAS Number 10581-02-9 [3][5]
Molecular Formula C1sH3203Si [31[5]
Molecular Weight 324.53 g/mol [31[5]
IUPAC Name Tributoxy(phenyl)silane [4]

Silane, tributoxyphenyl-;
Synonyms _ _ [4]
Phenyltributoxysilane

Expected to be a colorless Inferred from related
Appearance -
liquid compounds
Boiling Point Data not available
Density Data not available
Refractive Index Data not available

Synthesis and Reactivity
Synthesis

Tributoxy(phenyl)silane is typically synthesized through the alcoholysis of a corresponding
chlorosilane. A common and effective method involves the reaction of phenyltrichlorosilane with
n-butanol.[6] The reaction proceeds via a nucleophilic substitution at the silicon center, where
the butoxy group from n-butanol displaces a chloride ion. This reaction is generally carried out
in the presence of a base, such as a tertiary amine (e.g., triethylamine or pyridine), to neutralize
the hydrochloric acid byproduct, driving the reaction to completion.
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Caption: Synthesis of Tributoxy(phenyl)silane.
Experimental Protocol: Synthesis of Tributoxy(phenyl)silane

e Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, a reflux condenser, and a nitrogen inlet is charged with a solution
of phenyltrichlorosilane in an anhydrous non-polar solvent (e.g., toluene or hexane).

o Reagent Addition: A solution of n-butanol (3.0 equivalents) and a suitable base like pyridine
or triethylamine (3.0 equivalents) in the same anhydrous solvent is added dropwise to the
stirred solution of phenyltrichlorosilane at 0 °C.

o Reaction: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and then heated to reflux for several hours to ensure the reaction goes to
completion. The progress of the reaction can be monitored by thin-layer chromatography
(TLC) or gas chromatography (GC).

o Work-up: After cooling to room temperature, the precipitated hydrochloride salt is removed
by filtration.
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 Purification: The filtrate is concentrated under reduced pressure to remove the solvent. The
resulting crude product is then purified by vacuum distillation to yield pure
Tributoxy(phenyl)silane.

Reactivity and Hydrolysis

The reactivity of Tributoxy(phenyl)silane is dominated by the silicon-butoxy bonds. These
bonds are susceptible to hydrolysis in the presence of water, a reaction that can be catalyzed
by either acids or bases.[7][8] The hydrolysis proceeds in a stepwise manner, replacing the
butoxy groups with hydroxyl groups to form silanol intermediates. These silanols are highly
reactive and readily undergo condensation reactions with each other or with remaining butoxy
groups to form stable siloxane (Si-O-Si) bridges, releasing water or butanol as byproducts.[9]
[10] The overall process leads to the formation of a polysiloxane network. The rate of hydrolysis
is influenced by factors such as pH, temperature, and the concentration of water.[11]
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Caption: Hydrolysis and condensation of Tributoxy(phenyl)silane.

Spectroscopic Characterization

Spectroscopic analysis is crucial for confirming the structure and purity of
Tributoxy(phenyl)silane. While a complete set of experimental spectra for this specific
compound is not readily available in the public domain, the expected spectral features can be
predicted based on its molecular structure.

IH NMR (Proton Nuclear Magnetic Resonance): The *H NMR spectrum is expected to show
characteristic signals for the phenyl and butoxy groups.

e Phenyl protons: A multiplet in the aromatic region, typically between & 7.2 and 7.8 ppm.
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e Butoxy protons:

o

A triplet corresponding to the -OCH:z- protons, expected around & 3.9 ppm.

[¢]

A multiplet for the -OCH2CHz2- protons around & 1.7 ppm.

[¢]

A multiplet for the -CH2CH2CHs protons around & 1.4 ppm.

[e]

A triplet for the terminal -CHs protons around & 0.9 ppm.

13C NMR (Carbon-13 Nuclear Magnetic Resonance): The 3C NMR spectrum will provide
information on the carbon framework.

e Phenyl carbons: Several signals in the aromatic region (6 128-135 ppm).

o Butoxy carbons:

o -OCHz2- carbon at approximately & 65 ppm.

o -OCH2CHz2- carbon around & 35 ppm.

o -CH2CH2CHs carbon around & 19 ppm.

o -CHs carbon around & 14 ppm.

A reference to a 13C NMR spectrum is available on PubChem.[4]

FT-IR (Fourier-Transform Infrared) Spectroscopy: The FT-IR spectrum is useful for identifying
the key functional groups.

e C-H stretching (aromatic): Peaks above 3000 cm™1,

e C-H stretching (aliphatic): Peaks just below 3000 cm~1.

e C=C stretching (aromatic): Bands in the 1600-1450 cm~1 region.

e Si-O-C stretching: Strong, broad absorbances in the 1100-1000 cm~1 region.

e Ph-Si stretching: A band around 1430 cm~1.
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Applications

The unique properties of Tributoxy(phenyl)silane make it a valuable component in various
applications, primarily in materials science.

o Crosslinking Agent: Due to the presence of three hydrolyzable butoxy groups, it can act as a
crosslinker for silicone polymers and other organic resins.[1][2] The resulting crosslinked
materials often exhibit enhanced thermal stability and mechanical properties.

o Surface Modifier: Tributoxy(phenyl)silane can be used to modify the surface of inorganic
materials such as glass, silica, and metal oxides.[10] The hydrolysis of the butoxy groups
allows for the formation of covalent bonds with surface hydroxyl groups, while the phenyl
group imparts hydrophobicity and can alter the surface energy.[12] This is particularly useful
in creating water-repellent coatings for masonry and other substrates.[13]

e Precursor for High-Performance Materials: The phenyl group contributes to high thermal
stability and a high refractive index.[14][15] This makes Tributoxy(phenyl)silane a suitable
precursor for the synthesis of high-temperature resistant resins and optical materials.[16][17]

» Coupling Agent: In composite materials, it can act as a coupling agent to improve the
adhesion between an inorganic filler and an organic polymer matrix, leading to improved
mechanical performance of the composite.[1]

Tributoxy(phenyl)silane ’:\ Core Properties \:) ‘:\ Applications :J

Phenyl Group Butoxy Groups
(Thermal Stability, Hydrophobicity, High Refractive Index) (Hydrolyzable, Reactive)

(High—Temperature Resins) (Hydrophobic Coatings) (Crosslinking Agena (Surface Modifier) (Coupling Agent)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b3045377/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tributoxy-phenyl-silane-cas-10581-02-9
https://achiewell.com/silanes
https://prepchem.com/phenyltrichlorosilane/
https://www.benchchem.com/product/b3045377/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tributoxy-phenyl-silane-cas-10581-02-9
https://russoindustrial.ru/files/productSpecification/Organosilane%20Technology%20in%20Coating%20Applications.pdf
https://www.zmsilane.com/applications/hydrophobic-material-applications/
https://www.researchgate.net/publication/376442312_The_Influence_of_Application_Rate_of_Hydrophobic_Treatments_on_the_Drying_Behaviour_of_Brick
https://www.mdpi.com/2073-4360/10/9/1006
https://www.researchgate.net/figure/Refractive-indices-and-calculated-percentage-of-phenyl-groups-for-sample-3-8-The_fig7_330443792
https://www.benchchem.com/product/b3045377/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tributoxy-phenyl-silane-cas-10581-02-9
https://spectrabase.com/spectrum/8tu1UL0zoWC
https://patents.google.com/patent/CN112961350B/en
https://achiewell.com/silanes
https://www.benchchem.com/product/b3045377/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-tributoxy-phenyl-silane-cas-10581-02-9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3045377?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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